1-[3-methoxy-4-(3-morpholin-4-ylpropoxy)phenyl]ethanone hydrochloride

• IUPAC Name: 1-[3-methoxy-4-(3-morpholin-4-ylpropoxy)phenyl]ethanone;hydrochloride
• InChI: InChI=1S/C16H23NO4.ClH/c1-13(18)14-4-5-15(16(12-14)19-2)21-9-3-6-17-7-10-20-11-8-17;/h4-5,12H,3,6-11H2,1-2H3;1H
• InChI Key: OMBHRPXCNGTFRC-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)C1=CC(=C(C=C1)OCCCN2CCOCC2)OC.Cl
• Molecular Formula: C16H24ClNO4
• Molecular Weight: 329.82 g/mol

Description

1-[3-methoxy-4-(3-morpholin-4-ylpropoxy)phenyl]ethanone hydrochloride, also known as MPEP, is a selective antagonist of metabotropic glutamate receptor subtype 5 (mGluR5). It was first synthesized in 1999 by A. P. Kozikowski and his colleagues at Georgetown University. Since then, MPEP has been widely used in scientific research to study the role of mGluR5 in various physiological and pathological processes.

Mechanism of Action

1-[3-methoxy-4-(3-morpholin-4-ylpropoxy)phenyl]ethanone hydrochloride acts as a selective antagonist of mGluR5, which is a type of G protein-coupled receptor that is widely distributed in the brain. When activated by glutamate, mGluR5 can modulate neuronal excitability and synaptic plasticity, which are important processes for learning and memory. By blocking the activity of mGluR5, this compound can alter these processes and produce a range of effects on behavior and physiology.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects, including changes in synaptic plasticity, neurotransmitter release, and gene expression. For example, this compound has been found to reduce the release of dopamine in the nucleus accumbens, which is a key brain region involved in reward processing. In addition, this compound has been shown to alter the expression of genes related to synaptic plasticity and inflammation.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[3-methoxy-4-(3-morpholin-4-ylpropoxy)phenyl]ethanone hydrochloride in lab experiments is its selectivity for mGluR5, which allows researchers to specifically target this receptor and avoid potential off-target effects. In addition, this compound has been shown to have good bioavailability and pharmacokinetic properties, making it a useful tool for in vivo experiments. However, one limitation of using this compound is its potential to produce variable effects depending on the experimental conditions and animal model used.

Future Directions

There are many potential future directions for research on 1-[3-methoxy-4-(3-morpholin-4-ylpropoxy)phenyl]ethanone hydrochloride and mGluR5. One area of interest is the role of mGluR5 in neurodegenerative diseases, such as Alzheimer's and Huntington's disease. Another potential direction is the use of this compound as a tool to study the neural circuits involved in addiction and other psychiatric disorders. Finally, there is also interest in developing new drugs that target mGluR5 for therapeutic use.

Scientific Research Applications

1-[3-methoxy-4-(3-morpholin-4-ylpropoxy)phenyl]ethanone hydrochloride has been used in a wide range of scientific research studies, including those related to addiction, anxiety, depression, Parkinson's disease, schizophrenia, and pain. For example, this compound has been shown to reduce cocaine self-administration in rats, suggesting a potential therapeutic use for addiction. In addition, this compound has been found to have anxiolytic and antidepressant effects in animal models, indicating its potential use in the treatment of anxiety and depression.